Cas no 1548632-95-6 (1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid)

1-(2-Methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid is a benzotriazole derivative characterized by its carboxylic acid functional group at the 6-position and a 2-methylpropyl substituent on the triazole nitrogen. This compound is of interest in organic synthesis and coordination chemistry due to its potential as a chelating agent or intermediate for heterocyclic frameworks. The presence of both the benzotriazole moiety and carboxylic acid group enhances its versatility in forming metal complexes or serving as a building block for pharmacologically active molecules. Its structural features may also contribute to stability and solubility in various solvents, making it suitable for applications in material science or catalysis.
1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid structure
1548632-95-6 structure
Product Name:1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
CAS No:1548632-95-6
MF:C11H13N3O2
MW:219.239822149277
MDL:MFCD24306260
CID:5190738
PubChem ID:82784677
Update Time:2025-05-23

1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole-6-carboxylic acid, 1-(2-methylpropyl)-
    • 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid
    • MDL: MFCD24306260
    • Inchi: 1S/C11H13N3O2/c1-7(2)6-14-10-5-8(11(15)16)3-4-9(10)12-13-14/h3-5,7H,6H2,1-2H3,(H,15,16)
    • InChI Key: GWBVIXVGYFUSOJ-UHFFFAOYSA-N
    • SMILES: N1(CC(C)C)C2=CC(C(O)=O)=CC=C2N=N1

1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Pricemore >>

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1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid Related Literature

Additional information on 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid

Research Brief on 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS: 1548632-95-6)

1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS: 1548632-95-6) is a benzotriazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

Recent research has highlighted the role of 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, which is comparable to known COX-2 inhibitors such as celecoxib. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid has been investigated for its anticancer activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis in human breast cancer cells (MCF-7) by activating the intrinsic mitochondrial pathway. The study revealed a dose-dependent reduction in cell viability, with an IC50 of 12.5 μM after 48 hours of treatment. Further mechanistic studies indicated that the compound upregulates pro-apoptotic proteins such as Bax and downregulates anti-apoptotic proteins like Bcl-2, highlighting its potential as a chemotherapeutic agent.

The synthetic accessibility of 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid has also been a focus of recent research. A novel and efficient synthetic route was reported in Organic Process Research & Development (2023), which involves a three-step process starting from commercially available 2-methylpropylamine and 2-nitrobenzoic acid. The optimized route achieved an overall yield of 65%, with high purity (>98%) as confirmed by HPLC and NMR analysis. This advancement in synthesis is expected to facilitate further pharmacological studies and scale-up production.

Despite these promising findings, challenges remain in the development of 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid as a therapeutic agent. Pharmacokinetic studies have indicated moderate oral bioavailability (45%) in rodent models, which may necessitate formulation optimization or structural modifications to improve its absorption and distribution. Additionally, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, but further safety evaluations are required to assess its long-term effects.

In conclusion, 1-(2-methylpropyl)-1H-1,2,3-benzotriazole-6-carboxylic acid (CAS: 1548632-95-6) represents a promising candidate for drug development, with demonstrated efficacy in anti-inflammatory and anticancer applications. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in other therapeutic areas. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in the field of medicinal chemistry.

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